Oligonucleotides with consecutive alkylated phosphate units: aggregation characteristics and drug transport into living cells†

RSC Advances Pub Date: 2014-03-03 DOI: 10.1039/C3RA47662F

Abstract

We prepared DNA amphiphiles with modified phosphate units, and characterized their properties of aggregate formation. The oligodeoxynucleotides with five consecutive hydrophobic phosphate groups aggregated to encapsulate hydrophobic nile red dye, and the resulting aggregates efficiently delivered the hydrophobic nile red as a virtual drug into living cells.

Graphical abstract: Oligonucleotides with consecutive alkylated phosphate units: aggregation characteristics and drug transport into living cells
Oligonucleotides with consecutive alkylated phosphate units: aggregation characteristics and drug transport into living cells†
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